![molecular formula C17H23N3O4 B2866411 3-(2,4-dioxo-1H-quinazolin-3-yl)-N-(3-propan-2-yloxypropyl)propanamide CAS No. 688773-85-5](/img/structure/B2866411.png)
3-(2,4-dioxo-1H-quinazolin-3-yl)-N-(3-propan-2-yloxypropyl)propanamide
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Description
3-(2,4-dioxo-1H-quinazolin-3-yl)-N-(3-propan-2-yloxypropyl)propanamide is a useful research compound. Its molecular formula is C17H23N3O4 and its molecular weight is 333.388. The purity is usually 95%.
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Scientific Research Applications
Antitumor and Anticancer Applications
Quinazolinone derivatives have demonstrated significant potential in antitumor and anticancer therapies. Studies have shown that these compounds exhibit broad-spectrum antitumor efficiency against various cell lines, including renal cancer and lung cancer cell lines. For example, certain compounds were found to possess perceptible activity towards A498 and UO-31 renal cancer cell lines, while others showed selective effectiveness against NSC lung cancer NCI-H522 cell line. Additionally, some derivatives have been reported to show higher antitumor activity compared to the positive control 5-FU, indicating their potent anticancer capabilities (Mohamed et al., 2016) (Al-Suwaidan et al., 2016).
Antiviral Activity
Quinazolinone derivatives have also been synthesized and evaluated for their antiviral properties. Certain compounds synthesized via microwave irradiation showed weak to good activity against Tobacco mosaic virus (TMV), suggesting their potential use in developing antiviral agents (Luo et al., 2012).
Corrosion Inhibition
Another application involves the use of quinazolinone derivatives as corrosion inhibitors for mild steel in acidic media. These compounds have demonstrated excellent inhibition efficiencies, suggesting their potential in industrial applications to protect metals against corrosion (Kumar et al., 2020).
Herbicidal Activity
Quinazolinone derivatives have also been explored for their herbicidal properties. Some synthesized compounds showed better or excellent herbicidal activity against both broadleaf and monocotyledonous weeds, indicating the potential of these compounds in agricultural applications (Wang et al., 2014).
Antiallergy Agents
(E)-3-(4-Oxo-4H-quinazolin-3-yl)-2-propenoic acids and their derivatives have been evaluated for antiallergic activity, showing potent effects in rat passive cutaneous anaphylaxis (PCA) tests. These findings suggest their potential use in developing antiallergy medications (LeMahieu et al., 1983).
Properties
IUPAC Name |
3-(2,4-dioxo-1H-quinazolin-3-yl)-N-(3-propan-2-yloxypropyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O4/c1-12(2)24-11-5-9-18-15(21)8-10-20-16(22)13-6-3-4-7-14(13)19-17(20)23/h3-4,6-7,12H,5,8-11H2,1-2H3,(H,18,21)(H,19,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBLKAFRADGXXPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCCCNC(=O)CCN1C(=O)C2=CC=CC=C2NC1=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.